1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone

• IUPAC Name: 2-(4-methylphenyl)-N-[(E)-1-phenylethylideneamino]quinazolin-4-amine
• InChI: InChI=1S/C23H20N4/c1-16-12-14-19(15-13-16)22-24-21-11-7-6-10-20(21)23(25-22)27-26-17(2)18-8-4-3-5-9-18/h3-15H,1-2H3,(H,24,25,27)/b26-17+
• InChI Key: PSPNOGCKBMVOSW-YZSQISJMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)NN=C(C)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)N/N=C(\C)/C4=CC=CC=C4
• Molecular Formula: C23H20N4
• Molecular Weight: 352.4 g/mol

Description

1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone, also known as PMQH, is a hydrazone derivative that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone involves the inhibition of various enzymes and pathways involved in cell growth and survival. 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which can lead to DNA damage and cell death. Additionally, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has been reported to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation. By inhibiting these pathways, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone can induce cell death and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone can induce apoptosis, or programmed cell death, in cancer cells. Additionally, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has been shown to have anti-inflammatory and antioxidant effects, which can be beneficial in treating various diseases. Furthermore, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has been reported to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has several advantages for lab experiments, including its high purity and good yields when synthesized using the reported method. Additionally, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has shown promising results in various studies related to its potential applications in scientific research. However, there are also limitations to using 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone, including further studies to understand its mechanism of action and potential side effects. Additionally, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone can potentially be modified to improve its efficacy and reduce its toxicity. Furthermore, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone can be studied for its potential applications in other scientific research fields, including immunology and infectious diseases. Overall, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has shown promising results in various studies and has the potential to be a valuable tool in scientific research.

Scientific Research Applications

1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has been studied for its potential applications in various scientific research fields, including cancer research, neurology, and immunology. Studies have shown that 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone can inhibit the growth of cancer cells and induce cell death, making it a potential candidate for cancer therapy. Additionally, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has been shown to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, 1-phenylethanone [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has been reported to have immunomodulatory effects, which can be beneficial in treating autoimmune diseases.